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Compound of Interest

Compound Name: Fmoc-L-Phe-MPPA

Cat. No.: B6302664 Get Quote

An In-depth Technical Guide to Fmoc-L-Phe-MPPA

This technical guide provides comprehensive information on Fmoc-L-Phe-MPPA, a key

reagent in modern peptide synthesis, for researchers, scientists, and professionals in drug

development.

Core Compound Data
Fmoc-L-Phe-MPPA, with the IUPAC name 3-[4-[[(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-3-phenylpropanoyl]oxymethyl]phenoxy]propanoic acid, is an amino

acid derivative widely utilized as a building block in solid-phase peptide synthesis (SPPS).[1]

The N-terminus of L-phenylalanine is protected by a fluorenylmethoxycarbonyl (Fmoc) group,

which is base-labile and allows for selective deprotection during the stepwise elongation of a

peptide chain.

Table 1: Chemical Identifiers for Fmoc-L-Phe-MPPA
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Identifier Value Reference

CAS Number 864876-92-6 [1][2]

Molecular Formula C34H31NO7 [1][2]

Molecular Weight 565.6 g/mol (or 565.62 g/mol ) [1][2]

IUPAC Name

3-[4-[[(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-3-

phenylpropanoyl]oxymethyl]ph

enoxy]propanoic acid

[1]

Synonyms

N-alpha-(9-

Fluorenylmethyloxycarbonyl)-

L-phenylalanine-3-(4-

oxymethylphenoxy)propionic

acid, N-[(9H-Fluoren-9-

ylmethoxy)carbonyl]-L-

phenylalanine-[4-(2-

carboxyethoxy)phenyl]methyl

ester, Fmoc-Phe-MPPA

[2]

Table 2: Physicochemical Properties of Fmoc-L-Phe-MPPA

Property Value Reference

Appearance White or off-white powder [1]

Solubility

Soluble in organic solvents

such as dichloromethane

(DCM) and dimethylformamide

(DMF)

[1]

Storage Temperature 2-8°C [2]

Applications in Peptide Synthesis
Fmoc-L-Phe-MPPA is primarily used as a linker-amino acid conjugate in solid-phase peptide

synthesis.[1] Its key application is to attach the first amino acid, in this case, L-phenylalanine, to
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an aminomethyl-functionalized solid support (resin).

One of the significant advantages of using an Fmoc-amino acid-MPPA linker is the reduction of

epimerization (racemization) of the C-terminal amino acid during peptide synthesis.[1][2] This

ensures a high chiral purity of the final peptide product, with epimerization levels reported to be

as low as 0.5%.[2]

Experimental Protocols
While the direct synthesis of Fmoc-L-Phe-MPPA involves the protection of L-phenylalanine

with an Fmoc group and subsequent linkage to the MPPA moiety,[1] a more common

application for researchers is its use in the initial loading of the resin for SPPS.

Protocol: Resin Loading with Fmoc-L-Phe-MPPA
This protocol describes the anchoring of Fmoc-L-Phe-MPPA to an aminomethyl-functionalized

resin.

Materials:

Aminomethyl-functionalized resin (e.g., Aminomethyl-polystyrene)

Fmoc-L-Phe-MPPA

Coupling agent (e.g., HBTU - 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Base (e.g., DIPEA - N,N-Diisopropylethylamine)

Solvent: Dimethylformamide (DMF)

Washing solvents: Dichloromethane (DCM), Methanol (MeOH)

Reaction vessel for solid-phase synthesis

Procedure:

Resin Swelling: Swell the aminomethyl resin in DMF for at least 1 hour in the reaction vessel.
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Reagent Preparation: In a separate vial, dissolve 3-4 equivalents of Fmoc-L-Phe-MPPA and

3-4 equivalents of HBTU in DMF.

Activation: Add 6-8 equivalents of DIPEA to the solution from step 2 and mix for 1-2 minutes

to pre-activate the carboxylic acid of the MPPA linker.

Coupling: Drain the DMF from the swollen resin and add the activated Fmoc-L-Phe-MPPA
solution. Agitate the mixture at room temperature for 2-4 hours.

Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 times),

DCM (3 times), and MeOH (3 times) to remove any unreacted reagents and by-products.

Drying: Dry the resin under vacuum to obtain the Fmoc-L-Phe-MPPA loaded resin, ready for

the subsequent steps of peptide synthesis.

Workflow and Process Visualization
The following diagrams illustrate the logical flow of solid-phase peptide synthesis utilizing

Fmoc-L-Phe-MPPA.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) starting with Fmoc-L-
Phe-MPPA loading.

Caption: Logical relationship of Fmoc-L-Phe-MPPA components and its primary advantage in

SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-L-Phe-MPPA CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6302664#fmoc-l-phe-mppa-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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